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carboxylate

Cat. No.: B069968 Get Quote

An In-depth Technical Guide to Tert-butyl 4-vinylpiperidine-1-carboxylate

CAS Number: 180307-56-6

Abstract
This technical guide provides a comprehensive overview of tert-butyl 4-vinylpiperidine-1-
carboxylate, a valuable heterocyclic building block in organic synthesis and medicinal

chemistry. The document details its physicochemical properties, common synthetic routes, and

significant applications, particularly in the realm of drug discovery as a key intermediate for

various therapeutic agents. Furthermore, this guide includes detailed experimental protocols,

spectroscopic data, and essential safety and handling information tailored for researchers,

scientists, and professionals in drug development.

Physicochemical Properties
Tert-butyl 4-vinylpiperidine-1-carboxylate is a clear liquid at room temperature.[1] Its core

structure consists of a piperidine ring substituted with a vinyl group at the 4-position and

protected with a tert-butyloxycarbonyl (Boc) group on the nitrogen atom. The Boc group is a

common amine protecting group in organic synthesis, valued for its stability under various

reaction conditions and its straightforward removal under acidic conditions.

Table 1: Physicochemical Properties of Tert-butyl 4-vinylpiperidine-1-carboxylate
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Property Value Reference

CAS Number 180307-56-6 [2]

Molecular Formula C₁₂H₂₁NO₂ [2][3]

Molecular Weight 211.30 g/mol [2][4]

Boiling Point 268.9 ± 29.0 °C (Predicted) [2]

Density 1.027 ± 0.06 g/cm³ (Predicted) [2][4]

Refractive Index 1.517 [4]

Vapor Pressure 0.007 mmHg at 25°C [4]

SMILES
C(=C)C1CCN(CC1)C(=O)OC(

C)(C)C
[5]

InChI Key
LKUCYFONIRHGSQ-

UHFFFAOYSA-N
[5]

Synthesis and Manufacturing
The synthesis of tert-butyl 4-vinylpiperidine-1-carboxylate typically involves the modification

of a pre-existing piperidine core. A common strategy is the Wittig reaction or a similar

olefination protocol starting from the corresponding aldehyde, tert-butyl 4-formylpiperidine-1-

carboxylate. The starting aldehyde itself can be synthesized from commercially available

piperidin-4-ylmethanol through Boc protection of the amine followed by oxidation of the alcohol.

A general synthetic approach is outlined below:
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General Synthesis Workflow

Piperidin-4-ylmethanol

Tert-butyl 4-(hydroxymethyl)
piperidine-1-carboxylate

Boc Anhydride
(Boc)₂O, THF

Tert-butyl 4-formylpiperidine
-1-carboxylate

Oxidation
(e.g., PCC, DCM)

Tert-butyl 4-vinylpiperidine
-1-carboxylate

Wittig Reaction
(e.g., Ph₃P=CH₂)

Click to download full resolution via product page

Caption: General synthetic workflow for tert-butyl 4-vinylpiperidine-1-carboxylate.

Applications in Research and Drug Development
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The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

approved drugs. The vinyl group on tert-butyl 4-vinylpiperidine-1-carboxylate serves as a

versatile chemical handle for a variety of chemical transformations, including but not limited to,

Heck coupling, Michael addition, epoxidation, and polymerization. This makes it a valuable

building block for creating diverse molecular libraries for drug screening.

This compound and its derivatives are key intermediates in the synthesis of complex

pharmaceutical agents. For instance, piperidine derivatives are central to the structure of drugs

such as fentanyl and its analogues, as well as inhibitors of cyclin-dependent kinase 9 (CDK9),

which are being investigated for cancer therapy.[6][7]

Role as a Versatile Building Block

Tert-butyl
4-vinylpiperidine-1-carboxylate

Heck Coupling Michael Addition Epoxidation Polymerization

Complex Molecule A
(e.g., API Precursor) Functionalized Piperidine B Piperidine Epoxide C Functional Polymer

Click to download full resolution via product page

Caption: Role as a versatile building block in organic synthesis.

Spectroscopic and Analytical Data
The structural confirmation of tert-butyl 4-vinylpiperidine-1-carboxylate is typically achieved

through standard spectroscopic methods. While specific spectra are proprietary to suppliers,

the expected data types are listed below.
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Table 2: Spectroscopic Data for Tert-butyl 4-vinylpiperidine-1-carboxylate

Analysis Type Description

¹H-NMR

Proton Nuclear Magnetic Resonance provides

information on the hydrogen atom environment,

confirming the presence of the vinyl, piperidine,

and Boc groups.

¹³C-NMR

Carbon-13 Nuclear Magnetic Resonance

identifies all unique carbon atoms in the

molecule.

Mass Spec (MS)
Mass Spectrometry confirms the molecular

weight of the compound.

Infrared (IR)

Infrared Spectroscopy identifies characteristic

functional groups, such as the C=C stretch of

the vinyl group and the C=O stretch of the

carbamate.

HPLC/LC-MS

High-Performance Liquid Chromatography and

Liquid Chromatography-Mass Spectrometry are

used to determine the purity of the compound.

[8]

Safety and Handling
Tert-butyl 4-vinylpiperidine-1-carboxylate is classified as harmful if swallowed, causes skin

irritation, causes serious eye irritation, and may cause respiratory irritation. It is imperative to

handle this chemical in a well-ventilated area, preferably a fume hood, while wearing

appropriate personal protective equipment (PPE).

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302 Harmful if swallowed.[9]

H315 Causes skin irritation.[9]

H319
Causes serious eye irritation.

[9]

H335
May cause respiratory

irritation.[9]

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[9]

P264
Wash hands thoroughly after

handling.[9]

P270
Do not eat, drink or smoke

when using this product.[9]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[9]

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[9]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[9]

Store in a cool, dry place with the container tightly sealed.[10] For detailed disposal

information, refer to section 13 of the Safety Data Sheet (SDS).[10]

Experimental Protocols
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The following is a representative protocol for the synthesis of a Boc-protected piperidine

derivative, which illustrates the general techniques used for handling compounds like tert-butyl
4-vinylpiperidine-1-carboxylate. This specific example details the Boc protection of a

piperidine amine.

Synthesis of tert-Butyl 4-(hydroxymethyl)piperidine-1-carboxylate

This protocol is adapted from the synthesis of a related compound and serves as an illustrative

example.

Materials:

Piperidin-4-ylmethanol (1 equivalent)

Di-tert-butyl dicarbonate ((Boc)₂O) (1 equivalent)

Tetrahydrofuran (THF), anhydrous

Magnetic stirrer and stir bar

Round-bottom flask

Standard glassware for workup and purification

Procedure:

Reaction Setup: To a solution of piperidin-4-ylmethanol (e.g., 20 g, 0.17 mol) in anhydrous

THF (50 ml) in a round-bottom flask, add di-tert-butyl dicarbonate (37.9 g, 0.17 mol).[7]

Reaction: Stir the mixture at room temperature. The progress of the reaction should be

monitored by Thin-Layer Chromatography (TLC).

Workup: Once the reaction is complete (typically after several hours), the solvent is removed

under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by flash column chromatography on

silica gel to yield the pure tert-butyl 4-(hydroxymethyl)piperidine-1-carboxylate.
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The subsequent steps to convert this intermediate to tert-butyl 4-vinylpiperidine-1-
carboxylate would involve oxidation of the alcohol to an aldehyde, followed by a Wittig

reaction, as depicted in the synthesis workflow diagram. Each of these steps would require its

own specific reaction conditions, workup, and purification procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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